Cas no 60433-00-3 (Methyl cycloheptanecarboxylate)

• Product Name: Methyl cycloheptanecarboxylate
• CAS No: 60433-00-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD12025291
• CID: 497722
• PubChem ID: 543492
• Update Time: 2025-04-19

Methyl cycloheptanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cycloheptanecarboxylate
• Cycloheptanecarboxylic acid methyl ester
• cycloheptanecarboxylic acid methylester
• Methylcycloheptanecarboxylate
• DTXSID60337581
• 60433-00-3
• Methyl cycloheptanecarboxylate #
• CS-0454099
• AKOS011881796
• SCHEMBL1818944
• Cycloheptanecarboxylic acid, methyl ester
• DA-04512
• EN300-129983

• MDL： MFCD12025291
• Inchi： 1S/C9H16O2/c1-11-9(10)8-6-4-2-3-5-7-8/h8H,2-7H2,1H3
• InChI Key： OEPSYCOSYPDSFV-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCCC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 197.6±8.0 °C at 760 mmHg
• Flash Point: 69.4±6.0 °C
• PSA: 26.3
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

Methyl cycloheptanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters